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Compound of Interest

Compound Name: 3-(2,2-Dimethylpropoxy)phenol
CAS No.: 1394975-12-2
Cat. No.: B3039903

Get Quote

Technical Monograph: 3-(2,2-
Dimethylpropoxy)phenol[1]
Executive Summary

3-(2,2-Dimethylpropoxy)phenol (CAS 1394975-12-2) is a specialized aromatic ether
intermediate used primarily in the synthesis of metabolically stable pharmaceutical candidates.
[1][2] Characterized by a neopentyl ether moiety at the meta position of a phenol ring, this
scaffold offers a strategic advantage in medicinal chemistry: the bulky, quaternary neopentyl

group blocks oxidative dealkylation by Cytochrome P450 enzymes, significantly extending the
half-life of derived pharmacophores compared to standard ethyl or propyl ethers. This guide
outlines the physicochemical profile, validated synthesis protocols, and quality assurance
workflows for researchers utilizing this building block.

Chemical Identity & Physicochemical Profile[1][3][4]
[5][6]1[7][8]
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The compound consists of a resorcinol core mono-alkylated with a neopentyl group.[1] The

steric bulk of the tert-butyl moiety adjacent to the ether oxygen influences both its chemical

reactivity and its biological stability.[1]

Property

Specification

IUPAC Name

3-(2,2-Dimethylpropoxy)phenol

Common Name

Resorcinol mono-neopentyl ether

CAS Number 1394975-12-2

Molecular Formula C11H1602

Molecular Weight 180.25 g/mol

SMILES CC(C)(C)cocC1=Cc=CC(0)=C1

LogP (Predicted)

~3.13

Physical State

Viscous oil or low-melting solid (dependent on

purity)

Solubility

Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Insoluble in Water

Synthesis & Manufacturing Protocols

Strategic Route Selection

Direct alkylation of resorcinol with neopentyl halides (e.g., neopentyl bromide) via SN2

mechanism is kinetically disfavored due to severe steric hindrance at the 3-carbon. The

Mitsunobu Reaction is the industry-standard protocol for synthesizing this ether, as it activates

the neopentyl alcohol directly, bypassing the steric barrier of halide displacement.

Experimental Protocol: Mitsunobu Etherification

Objective: Selective mono-alkylation of resorcinol with 2,2-dimethylpropan-1-ol.

Reagents:

» Resorcinol (3.0 equiv) — Excess prevents bis-alkylation[1]
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2,2-Dimethylpropan-1-ol (Neopentyl alcohol) (1.0 equiv)[1]

Triphenylphosphine (PPhs) (1.2 equiv)

Diisopropyl azodicarboxylate (DIAD) (1.2 equiv)

Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve
Resorcinol (33.0 g, 300 mmol) and Triphenylphosphine (31.4 g, 120 mmol) in anhydrous
THF (400 mL).

Addition: Add 2,2-Dimethylpropan-1-ol (8.8 g, 100 mmol). Cool the solution to 0°C using an
ice bath.

Activation: Add DIAD (24.2 g, 120 mmol) dropwise over 30 minutes. Note: Exothermic
reaction; maintain internal temperature <5°C to prevent side reactions.[1]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12—16 hours.
Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1]

Workup: Concentrate the reaction mixture under reduced pressure. Resuspend the residue
in Diethyl Ether (300 mL) and wash with 1N NaOH (3 x 100 mL) to extract the product and
unreacted resorcinol (as phenoxides).

Separation: Acidify the combined aqueous extracts with 2N HCI to pH 2. Extract with Ethyl
Acetate (3 x 150 mL).

Purification: Dry organic layers over MgSOQea, filter, and concentrate. Purify via flash column
chromatography (Silica Gel, Gradient 0-20% EtOAc in Hexanes). The bis-ether elutes first
(non-polar), followed by the desired 3-(2,2-Dimethylpropoxy)phenol.[1]

Synthesis Pathway Diagram
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Figure 1: Mitsunobu etherification pathway prioritizing mono-alkylation via stoichiometry control.

Applications in Drug Discovery[3]

The 3-(2,2-dimethylpropoxy) moiety is a "privileged substructure" in modern medicinal
chemistry.[1] Its utility stems from three key factors:

e Metabolic Blockade: The quaternary carbon at the 3-position relative to the oxygen prevents
hydrogen abstraction.[1] This blocks O-dealkylation, a common clearance pathway for
standard ethyl/propyl ethers, thereby extending in vivo half-life.[1]

 Lipophilicity Tuning: The tert-butyl group adds significant lipophilicity (increasing LogP by
~1.5 units vs. methoxy), improving blood-brain barrier (BBB) penetration for CNS targets.[1]

o Conformational Locking: The bulky group restricts rotation around the ether bond, potentially
locking the molecule into a bioactive conformation that favors receptor binding.

Supply Chain & Quality Assurance
Supplier Availability

While not a commodity chemical, this compound is available from specialized building block
suppliers.

e Primary Suppliers: Fluorochem (UK), BLD Pharm (China/USA), Enamine (Ukraine).

o Lead Time: Typically 2—4 weeks for gram-scale; custom synthesis required for kg-scale.
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Quality Control Workflow

A self-validating QC protocol is essential to ensure the absence of the bis-ether impurity, which
can interfere with downstream SAR (Structure-Activity Relationship) studies.[1]

QC Protocaol:
e H-NMR (DMSO-ds):

o Look for the diagnostic singlet at ~0.95 ppm (9H) for the tert-butyl group.

o Confirm the singlet at ~3.55 ppm (2H) for the -OCHz2- group.

o Verify the phenolic proton singlet at ~9.3 ppm (1H) (disappears with D20 shake).
e HPLC Purity:

o Column: C18 Reverse Phase.[1]

o Mobile Phase: Acetonitrile/Water (+0.1% Formic Acid).

o Criterion: >95% purity required for biological assays.

QC Logic Diagram
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Figure 2: Quality assurance decision tree ensuring structural integrity and purity.

Safety & Handling

e Hazards: Causes skin irritation (H315), serious eye irritation (H319).
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PPE: Wear nitrile gloves, safety goggles, and lab coat. Handle in a fume hood.

Storage: Store at 2—-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the
phenol ring over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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